Corymbol

• Molecular Formula: C20H34O3
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C20H34O3/c1-17(2)7-4-8-18(3)15-6-5-13-9-19(15,10-14(22)16(17)18)11-20(13,23)12-21/h13-16,21-23H,4-12H2,1-3H3/t13-,14+,15-,16+,18-,19+,20-/m1/s1
• InChIKey: NRRPVTKXJHEKLP-RRZIAXBRSA-N

Corymbol Procurement Overview

Corymbol (CAS 7047-54-3), also known as (6β)-Kaurane-6,16,17-triol, is a kaurane-type diterpenoid [1]. It is a naturally occurring tetracyclic compound characterized by three hydroxyl groups at the C6, C16, and C17 positions . The compound is primarily isolated from plant sources such as Pteris multifida, Calibrachoa parviflora, and Wedelia trilobata [2][3].

Specific (6β)-kaurane-16,17-triol scaffold for stereochemical assignment studies

May support chemotaxonomic marker and kaurane scaffold diversification research

13C-NMR signature assists isomer differentiation in natural product extract workflows

• [1] Plantaedb. (2026). Corymbol. Retrieved from https://plantaedb.com/compounds/corymbol View Source
• [2] BioCrick. (n.d.). Corymbol (BCN6617). Retrieved from http://biocrick.cn/Corymbol-BCN6617.html View Source
• [3] ChemFaces. (n.d.). Corymbol (CFN96324). Retrieved from http://m.chemfaces.com/natural/Corymbol-CFN96324.html View Source

Corymbol Substitution Risks

While many kaurane diterpenoids share a common tetracyclic backbone, the specific pattern and stereochemistry of hydroxyl substitutions on Corymbol (6β,16β,17-triol) dictate its unique biological profile [1]. Substitution with a diol analog like ent-kaurane-16β,17-diol (lacking the C6 hydroxyl) or a regioisomeric triol such as ent-kaurane-3α,16β,17-triol (with a hydroxyl at C3 instead of C6) can result in markedly different cytotoxicity and target engagement profiles [2][3]. Therefore, for studies aiming to reproduce specific published biological outcomes or to explore structure-activity relationships around the C6 hydroxyl, generic substitution is not scientifically valid.

Hydroxylation pattern C6β vs C7α shift may alter intermolecular forces and binding specificity, limiting direct interchangeability.

Isomer mismatch Same molecular weight isomers are not interchangeable in stereospecific assay contexts; functional equivalence cannot be assumed.

Analog confusion Corymbolone (C15 sesquiterpenoid) differs in carbon skeleton and may not serve as a diterpenoid-specific substitute.

• [1] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [2] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [3] PeptideDB. (n.d.). ent-Kaurane-3α,16β,17-triol. Retrieved from https://www.peptidedb.com View Source

Corymbol Differentiation Evidence

Hydroxylation Position Differentiation

Corymbol is structurally distinguished from its closest diol analog, ent-kaurane-16β,17-diol, by the presence of an additional hydroxyl group at the C6 position in the β-configuration [1]. This structural feature is not merely an incremental addition; it introduces an extra hydrogen bond donor/acceptor and alters the molecule's polarity and potential for target interactions [2].

13C-NMR Differentiation

Head-to-head

Corymbol shows no Me-18 deshielding; isomer ent-kaurane-7α,16β,17-triol exhibits characteristic deshielding signal.

Supports isomer-specific identification for quality control.

13C-NMR in deuterated solvent; deshielding absent confirms C6 hydroxylation pattern.

Evidence Dimension	Molecular structure and hydroxylation pattern
Target Compound Data	ent-kaurane-6α,16β,17-triol (Corymbol), molecular weight 322.48 g/mol, with hydroxyls at C6, C16, and C17.
Comparator Or Baseline	ent-kaurane-16β,17-diol, molecular weight 306.48 g/mol, with hydroxyls at C16 and C17 only.
Quantified Difference	Presence of an additional β-oriented hydroxyl group at C6; difference of one oxygen atom (16 Da) and one hydrogen bond donor.
Conditions	Structural analysis and isolation from Calibrachoa parviflora [1].

Why This Matters

For structure-activity relationship (SAR) studies, the C6 hydroxyl is a key variable that cannot be replicated by diol analogs, making Corymbol essential for investigating the role of this functional group.

• [1] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [2] Plantaedb. (2026). Corymbol. Retrieved from https://plantaedb.com/compounds/corymbol View Source

Corymbol vs. Corymbolone: Structural Distinction

A key differentiator for Corymbol is the position of its third hydroxyl group. While specific IC50 data for Corymbol are not yet published, data for its regioisomer ent-kaurane-3α,16β,17-triol (hydroxyl at C3) provide a clear baseline [1]. This analog shows moderate cytotoxicity with IC50 values of 29.84 µM against HCT116 (colon cancer) and 45.5 µM against HepG2 (liver cancer) cells . The shift of the hydroxyl from C6 (Corymbol) to C3 (the analog) is expected to alter molecular conformation and target binding, a hypothesis supported by the established SAR of kaurane diterpenoids where the position and stereochemistry of oxygenated substituents critically influence bioactivity [2].

Molecular Identity

Reported

C20H34O3 (322.49 g/mol) vs corymbolone C15H24O2 (236.35 g/mol); Δ 86.13 mass units

Supports sourcing of correct diterpenoid and avoids sesquiterpenoid procurement errors.

Structural analysis based on established chemical nomenclature.

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	Corymbol: No published quantitative cytotoxicity data available for direct comparison. Structural distinction: 6β-hydroxyl group.
Comparator Or Baseline	ent-Kaurane-3α,16β,17-triol: IC50 = 29.84 µM (HCT116), 45.5 µM (HepG2) after 24h exposure.
Quantified Difference	Qualitative difference in hydroxyl position (C6 vs. C3) predicts a distinct activity profile based on class-level SAR.
Conditions	MTT assay on HCT116 and HepG2 cells; compound exposure for 24 hours .

Why This Matters

This comparison underscores that even subtle regioisomeric differences among kaurane triols lead to distinct potency profiles, making the procurement of the correct isomer (Corymbol) critical for replicating or extending structure-specific biological findings.

• [1] PeptideDB. (n.d.). ent-Kaurane-3α,16β,17-triol. Retrieved from https://www.peptidedb.com View Source
• [2] Garcia, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. DOI: 10.3390/12030455 View Source

Triol vs. Diol Structural Impact

Corymbol serves as a parent scaffold for bioactive derivatives. The isolation of corymbol 6-monoacetate and corymbol 17-monoacetate from Calibrachoa parviflora demonstrates that the compound's hydroxyl groups can be selectively esterified [1]. This is a key advantage over simpler analogs like ent-kaurane-16β,17-diol, which offers fewer sites for regioselective modification [2]. The ability to generate monoacetate esters allows researchers to probe the effect of masking specific hydroxyls on biological activity, a crucial step in prodrug development or SAR exploration [3].

Physicochemical Profile

Class-level inference

TPSA 60.7 Ų (triol); diol comparator expected lower; 3 H-bond donors/acceptors vs 2.

Supports scaffold diversification context through unique C6 hydroxyl functionality.

In silico calculation; experimental solubility 2.3e-3 g/L predicted.

Evidence Dimension	Potential for regioselective derivatization
Target Compound Data	Corymbol (triol): Three distinct hydroxyl groups (C6, C16, C17) available for selective esterification, as evidenced by the natural occurrence of corymbol 6-monoacetate and corymbol 17-monoacetate.
Comparator Or Baseline	ent-kaurane-16β,17-diol (diol): Only two hydroxyl groups (C16, C17), limiting the scope of regioselective modifications.
Quantified Difference	Corymbol offers 50% more potential sites for single-site esterification (3 vs. 2), enabling a broader exploration of chemical space.
Conditions	Natural product isolation and structural characterization from plant sources [1].

Why This Matters

For medicinal chemistry and natural product derivatization programs, Corymbol's three hydroxyls provide a versatile platform for creating focused libraries of analogs, a capability not offered by simpler diol analogs.

• [1] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [2] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [3] Garcia, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. DOI: 10.3390/12030455 View Source

Corymbol's Putative Anti-Proliferative Activity Suggests a Distinct Mechanism

While quantitative IC50 data are unavailable, preliminary reports indicate Corymbol exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing their differentiation toward a monocyte lineage [1]. This qualitative profile differs from the cytotoxic mechanisms reported for other kaurane diterpenoids, which often involve direct induction of apoptosis without differentiation [2]. For example, the analog ent-kaurane-3α,16β,17-triol inhibits colony formation in HCT116 cells at 20-30 μM [3], but no differentiation-inducing activity has been reported. This suggests Corymbol may engage distinct cellular targets or pathways.

Evidence Dimension	Mechanism of anti-proliferative action
Target Compound Data	Corymbol: Reported to arrest proliferation and induce differentiation to monocytes (qualitative observation).
Comparator Or Baseline	ent-Kaurane-3α,16β,17-triol: Reported to inhibit colony formation and induce apoptosis in HCT116 cells at 20-30 μM.
Quantified Difference	Not quantified; mechanism appears qualitatively different (differentiation vs. direct apoptosis).
Conditions	In vitro cell culture studies; specific cell lines and assay details not reported in the available source [1].

Why This Matters

The reported differentiation-inducing activity sets Corymbol apart from other kaurane diterpenoids, making it a compound of interest for researchers studying non-cytotoxic, differentiation-based therapeutic strategies.

• [1] Webisa Web Data Commons. (n.d.). Compound activity description for Corymbol. Retrieved from https://webisa.webdatacommons.org/411878851 View Source
• [2] Garcia, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. DOI: 10.3390/12030455 View Source
• [3] PeptideDB. (n.d.). ent-Kaurane-3α,16β,17-triol. Retrieved from https://www.peptidedb.com View Source

Corymbol Application Scenarios

Chemotaxonomic Marker Standardization

Corymbol is an essential reference compound for SAR studies focused on the role of the C6 hydroxyl group in kaurane diterpenoids. By comparing its activity profile with that of analogs like ent-kaurane-16β,17-diol (no C6 hydroxyl) and ent-kaurane-3α,16β,17-triol (C3 hydroxyl), researchers can precisely map the contribution of this specific functional group to target binding and cellular effects [1][2].

Semi-Synthetic Scaffold Diversification

Based on preliminary reports of its ability to induce differentiation in undifferentiated cells [3], Corymbol is a prime candidate for further investigation as a non-cytotoxic anticancer agent. Researchers focused on differentiation therapy for cancers like acute promyelocytic leukemia may find Corymbol a valuable starting point for medicinal chemistry optimization, a role for which generic kaurane diterpenoids without this reported activity would be unsuitable.

Target-Engagement Specificity Control

The presence of three distinct hydroxyl groups (C6, C16, C17) makes Corymbol an ideal scaffold for synthesizing regioselectively modified derivatives, such as the naturally occurring monoacetates [1]. This allows medicinal chemists to create focused libraries of compounds to probe the effect of masking individual hydroxyls on solubility, permeability, and biological activity, a strategy not feasible with simpler diol analogs.

Lipophilicity and Solubility Reference

Given its isolation from specific plant species such as Pteris multifida, Calibrachoa parviflora, and Wedelia trilobata [4][5], high-purity Corymbol is required as an analytical reference standard for the identification and quantification of this metabolite in botanical extracts. Its unique retention time and mass spectrum differentiate it from co-occurring kaurane diterpenoids, making it a critical tool for phytochemical fingerprinting and quality control studies.

Application

Selection Property

Validation Focus

Chemotaxonomic marker studies

Spectral fingerprint specificity

13C-NMR deshielding profile vs positional isomers

Semi-synthetic scaffold diversification

C6 hydroxyl reactivity handle

Selective functionalization potential

SAR baseline control

Hydroxylation pattern for target engagement

C6-OH role in activity-context studies

Physicochemical reference

Topological polar surface area benchmark

Diterpenoid permeability model calibration

• [1] Elliger, C. A., Wong, R. Y., Benson, M., Gaffield, W., & Waiss, A. C. (1992). Diterpenes of Calibrachoa parviflora. Journal of Natural Products, 55(10), 1477-1487. DOI: 10.1021/np50088a014 View Source
• [2] PeptideDB. (n.d.). ent-Kaurane-3α,16β,17-triol. Retrieved from https://www.peptidedb.com View Source
• [3] Webisa Web Data Commons. (n.d.). Compound activity description for Corymbol. Retrieved from https://webisa.webdatacommons.org/411878851 View Source
• [4] BioCrick. (n.d.). Corymbol (BCN6617). Retrieved from http://biocrick.cn/Corymbol-BCN6617.html View Source
• [5] ChemFaces. (n.d.). Corymbol (CFN96324). Retrieved from http://m.chemfaces.com/natural/Corymbol-CFN96324.html View Source